Cas no 543683-36-9 (2-(2,6-difluoro-4-nitrophenyl)acetic Acid)

• Product Name: 2-(2,6-difluoro-4-nitrophenyl)acetic Acid
• CAS No: 543683-36-9
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD11036397
• CID: 4029655
• PubChem ID: 69837344
• Update Time: 2025-06-10

2-(2,6-difluoro-4-nitrophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,6-difluoro-4-nitro-
• 2-(2,6-difluoro-4-nitrophenyl)acetic Acid

• MDL： MFCD11036397
• Inchi： 1S/C8H5F2NO4/c9-6-1-4(11(14)15)2-7(10)5(6)3-8(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： MDMRXAYFALTPII-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(F)C=C([N+]([O-])=O)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2,6-difluoro-4-nitrophenyl)acetic Acid

Comprehensive Overview of 2-(2,6-Difluoro-4-nitrophenyl)acetic Acid (CAS No. 543683-36-9)

2-(2,6-Difluoro-4-nitrophenyl)acetic Acid (CAS No. 543683-36-9) is a fluorinated nitroaromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and nitrophenyl functional groups, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for designing drug candidates, pesticides, and specialty chemicals. Researchers are increasingly exploring its potential due to the growing demand for fluorinated compounds in modern chemistry.

The 2-(2,6-Difluoro-4-nitrophenyl)acetic Acid structure combines a phenylacetic acid backbone with strategic substitutions, enhancing its reactivity and binding properties. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized. Its CAS No. 543683-36-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, solubility, and stability, highlighting its practical importance.

In pharmaceutical applications, 2-(2,6-Difluoro-4-nitrophenyl)acetic Acid is studied for its role in developing enzyme inhibitors and anti-inflammatory agents. The nitrophenyl moiety facilitates electron-withdrawing effects, which are critical for modulating biological activity. Meanwhile, the difluoro groups improve metabolic stability, a key consideration in drug discovery. These attributes resonate with industry demands for bioactive molecules with improved pharmacokinetics.

From an agrochemical perspective, this compound contributes to the design of herbicides and fungicides. Its fluorine atoms enhance lipophilicity, promoting better penetration into plant tissues. Searches for nitrophenyl derivatives and fluoro-substituted acids often include this compound, underscoring its utility in crop protection. Recent studies also explore its potential in polymer chemistry, where it acts as a monomer for functional materials.

Analytical data for CAS No. 543683-36-9 typically covers NMR spectra, HPLC purity, and melting point, which are critical for quality control. Suppliers and researchers emphasize these parameters to ensure reproducibility in experiments. The compound’s storage conditions and handling precautions are also frequently discussed, aligning with laboratory safety standards.

In summary, 2-(2,6-Difluoro-4-nitrophenyl)acetic Acid exemplifies the intersection of structural innovation and practical utility. Its role in advancing life sciences and industrial chemistry continues to grow, driven by its adaptable chemical framework. As interest in fluorinated building blocks rises, this compound remains a focal point for interdisciplinary research.